1-(4-(5-(4-Methoxybenzyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2,2-dimethylpropan-1-one

• IUPAC Name: 1-[4-[5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C20H27N3O2S/c1-20(2,3)19(24)23-11-9-15(10-12-23)18-22-21-17(26-18)13-14-5-7-16(25-4)8-6-14/h5-8,15H,9-13H2,1-4H3
• InChI Key: SRRDUFKESNGVAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC(CC1)C2=NN=C(S2)CC3=CC=C(C=C3)OC
• Molecular Formula: C20H27N3O2S
• Molecular Weight: 373.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperidin-1-yl group, a thiadiazol-2-yl group, and a methoxybenzyl group. These groups are common in many bioactive compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The piperidin-1-yl group, a six-membered ring with one nitrogen atom, is a common structural motif in many natural products and pharmaceuticals.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Piperidone analogs have been involved in various chemical reactions, demonstrating their versatility.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Piperidone analogs have shown varied biological activities, suggesting that they may interact with multiple targets.

Future Directions

Future research could involve synthesizing this compound and studying its biological activity. Given the biological activity of related compounds, it could potentially serve as a lead compound in drug discovery.